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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B15616517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jagged-1, a key ligand in the Notch signaling pathway, plays a critical role in regulating cell fate

decisions, including proliferation, differentiation, and apoptosis.[1][2] The peptide fragment

Jagged-1 (188-204), corresponding to the Delta/Serrate/Lag-2 (DSL) domain, has been

identified as a potent Notch agonist.[3][4][5] Functionalization of biomaterials with this peptide

offers a promising strategy to create bioactive scaffolds for tissue engineering and regenerative

medicine, capable of directing stem cell behavior and promoting tissue repair.[4][5][6] This

document provides detailed application notes and protocols for the functionalization of

biomaterials with Jagged-1 (188-204) and the subsequent evaluation of their biological activity.
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Property Value Reference

Sequence

Cys-Asp-Asp-Tyr-Tyr-Tyr-Gly-

Phe-Gly-Cys-Asn-Lys-Phe-

Cys-Arg-Pro-Arg

[7][8]

Short Sequence CDDYYYGFGCNKFCRPR [7][9]

Molecular Formula C93H127N25O26S3 [8][10]

Molecular Weight ~2107.4 g/mol [8][9]

Purity >95% [9]

Solubility
Soluble in water (up to 45

mg/mL) and DMSO.[7][9]
[7][9]

Storage

Store lyophilized powder at

-20°C for up to 3 years. Store

solutions at -80°C for up to 1

year.

[7]

Signaling Pathway and Experimental Workflow
The functionalization of biomaterials with Jagged-1 (188-204) aims to mimic the natural cell-to-

cell signaling process of the Notch pathway. When a cell expressing a Notch receptor comes

into contact with the immobilized Jagged-1 peptide, it triggers a cascade of proteolytic

cleavages, ultimately leading to the translocation of the Notch Intracellular Domain (NICD) to

the nucleus and the transcription of target genes.
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Caption: Jagged-1 (188-204) Notch Signaling Pathway.

A typical experimental workflow involves the immobilization of the Jagged-1 (188-204) peptide

onto a biomaterial, followed by cell seeding and analysis of Notch pathway activation and

subsequent cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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